Cas no 1880384-64-4 (2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid)
2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid
- 2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid
- EN300-1449928
- 1880384-64-4
-
- Inchi: 1S/C10H12N2O2S/c1-3-5-7(4-2)12-10-11-6-8(15-10)9(13)14/h2,6-7H,3,5H2,1H3,(H,11,12)(H,13,14)
- InChI Key: RLHJAROCQJHCMH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1NC(C#C)CCC
Computed Properties
- Exact Mass: 224.06194880g/mol
- Monoisotopic Mass: 224.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 90.5Ų
2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449928-0.05g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 0.05g |
$1261.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-0.1g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 0.1g |
$1320.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-0.25g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 0.25g |
$1381.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-0.5g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 0.5g |
$1440.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-1.0g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 1g |
$1500.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-2.5g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 2.5g |
$2940.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-5.0g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 5g |
$4349.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-10.0g |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 10g |
$6450.0 | 2023-06-06 | ||
| Enamine | EN300-1449928-50mg |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1449928-100mg |
2-[(hex-1-yn-3-yl)amino]-1,3-thiazole-5-carboxylic acid |
1880384-64-4 | 100mg |
$804.0 | 2023-09-29 |
2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid
Recent Advances in the Study of 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1880384-64-4)
The compound 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1880384-64-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the synthetic versatility of 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid, which serves as a key intermediate in the development of novel thiazole-based derivatives. The compound's structure, featuring a thiazole core with a carboxylic acid functionality and an alkyne-substituted amino group, offers multiple sites for chemical modification, making it a valuable scaffold for medicinal chemistry applications.
In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid exhibit promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory activity against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells.
Furthermore, computational docking studies have suggested that this compound and its derivatives may interact with specific protein targets involved in inflammatory pathways. Molecular modeling data indicate that the thiazole ring system and the carboxylic acid moiety play crucial roles in binding to these targets, providing a structural basis for further optimization of this compound class.
The pharmacokinetic properties of 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid have also been investigated in recent preclinical studies. While the compound demonstrates moderate metabolic stability in vitro, researchers have identified several structural modifications that could improve its oral bioavailability and tissue distribution. These findings are particularly relevant for the development of orally active therapeutics based on this scaffold.
From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid and its derivatives. A 2024 publication in Organic Letters described a novel one-pot synthesis method that significantly improves the yield and purity of this compound while reducing the number of synthetic steps. This methodological advancement is expected to facilitate broader exploration of this chemical space.
In conclusion, 2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1880384-64-4) represents a promising scaffold for medicinal chemistry applications, with demonstrated biological activities and potential for further optimization. Ongoing research efforts are focused on expanding the structural diversity of derivatives, elucidating their mechanism of action, and evaluating their therapeutic potential in various disease models. The compound's unique structural features and demonstrated biological activities make it a valuable addition to the medicinal chemist's toolbox.
1880384-64-4 (2-(hex-1-yn-3-yl)amino-1,3-thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)